Cas no 1000505-67-8 (2-(6-isoquinolinyl)ethanamine)

• Product Name: 2-(6-isoquinolinyl)ethanamine
• CAS No: 1000505-67-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1124618
• PubChem ID: 53403767
• Update Time: 2025-05-20

2-(6-isoquinolinyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(6-Isoquinolinyl)ethanamine
• 2-(isoquinolin-6-yl)ethanamine
• 2-(isoquinolin-6-yl)ethan-1-amine
• CS-0247826
• 2-isoquinolin-6-ylethanamine
• 1000505-67-8
• EN300-374235
• AKOS006313453
• SCHEMBL23291124
• 2-(6-isoquinolinyl)ethanamine

• MDL： MFCD09924629
• Inchi： 1S/C11H12N2/c12-5-3-9-1-2-11-8-13-6-4-10(11)7-9/h1-2,4,6-8H,3,5,12H2
• InChI Key： KWBVZIOLYNFITQ-UHFFFAOYSA-N
• SMILES： NCCC1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 2-(6-isoquinolinyl)ethanamine

Introduction to 2-(6-isoquinolinyl)ethanamine (CAS No. 1000505-67-8)

2-(6-isoquinolinyl)ethanamine, identified by its Chemical Abstracts Service (CAS) number 1000505-67-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound features a fused isoquinoline ring system connected to an ethylamine moiety, which imparts unique electronic and steric properties useful in drug design and development.

The isoquinoline scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant molecules. Specifically, the 6-isoquinolinyl moiety introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors. This feature makes 2-(6-isoquinolinyl)ethanamine a valuable building block for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule modulators of protein-protein interactions (PPIs), which are critical yet challenging targets for drug discovery. The nitrogen-rich isoquinoline core of 2-(6-isoquinolinyl)ethanamine provides a suitable platform for designing molecules that can disrupt or regulate PPIs. For instance, studies have demonstrated that isoquinoline derivatives can act as scaffolds for inhibitors of kinases and other signaling proteins involved in cancer and inflammatory diseases.

One of the most compelling aspects of 2-(6-isoquinolinyl)ethanamine is its versatility in chemical modification. The ethylamine group at the C2 position offers multiple opportunities for functionalization, allowing chemists to tailor the compound’s properties for specific biological activities. This adaptability has been exploited in the synthesis of analogs with enhanced binding affinity or selectivity against target proteins. For example, researchers have utilized this compound to develop potent inhibitors of tyrosine kinases, which are key players in signal transduction pathways associated with various diseases.

The pharmacological potential of 2-(6-isoquinolinyl)ethanamine has also been explored in the context of neurodegenerative disorders. Isoquinoline derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. Given the structural similarity to known bioactive compounds, 2-(6-isoquinolinyl)ethanamine represents a promising candidate for further investigation into its effects on neuronal function and potential therapeutic applications.

From a synthetic chemistry perspective, the preparation of 2-(6-isoquinolinyl)ethanamine involves multi-step organic transformations that highlight its synthetic accessibility. The synthesis typically begins with the functionalization of an isoquinoline precursor, followed by selective introduction of the ethylamine group. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production.

The compound’s physicochemical properties, such as solubility and stability, are also critical factors in its pharmaceutical applicability. Modifications to the isoquinoline ring or the ethylamine side chain can significantly influence these properties, making it possible to optimize formulations for different delivery systems. For instance, prodrugs based on 2-(6-isoquinolinyl)ethanamine have been designed to improve oral bioavailability or targeted tissue distribution.

In conclusion, 2-(6-isoquinolinyl)ethanamine (CAS No. 1000505-67-8) is a versatile and pharmacologically relevant compound with broad applications in drug discovery and medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. As research continues to uncover new biological functions and synthetic strategies for this molecule, its importance in pharmaceutical innovation is likely to grow further.